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Compound of Interest

2-Amino-4-isopropyl-5-
Compound Name:
methylthiazole

Cat. No.: B033956

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a concise determination of the molecular weight for the chemical
compound 2-Amino-4-isopropyl-5-methylthiazole. The calculation is based on its constituent
elements and their standard atomic weights.

Molecular Formula Determination

The chemical name "2-Amino-4-isopropyl-5-methylthiazole" defines its structural
components, from which the molecular formula is derived:

Thiazole: A five-membered aromatic ring containing one sulfur and one nitrogen atom
(CsHsNS).

2-Amino: An amine group (-NH2) is attached at the second position of the ring.

4-isopropyl: An isopropyl group (-CH(CHs)z2) is attached at the fourth position.

5-methyl: A methyl group (-CHs3) is attached at the fifth position.

Summing these components yields the molecular formula: C7H12N2S.

Molecular Weight Calculation
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The molecular weight is calculated by summing the atomic weights of each atom in the
molecular formula. The standard atomic weights for the constituent elements are provided by
the International Union of Pure and Applied Chemistry (IUPAC).

The calculation is detailed in the table below.

Standard
. . . Total Mass
Element Symbol Quantity Atomic Weight
(amu)

(amu)
Carbon C 7 12.011[1][2][3][4] 84.077
Hydrogen H 12 1.008[5][6][7] 12.096
Nitrogen N 2 14.007[8][9][10] 28.014

32.066[11][12]
Sulfur S 1 32.066

[13][14]

Total Molecular Weight  156.253

Based on this, the molecular weight of 2-Amino-4-isopropyl-5-methylthiazole is 156.253
g/mol .

Logical Workflow for Calculation

The process for determining the molecular weight follows a clear logical sequence.
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Identify Compound:
2-Amino-4-isopropyl-5-methylthiazole

i

Deconstruct Name into
Functional Groups

:

Determine Molecular Formula: Obtain Standard Atomic Weights
C7H12N2S (C,H,N,S)

' '

Calculate Molar Mass:
(7C) + (12H) + (2N) + (1S)

Final Molecular Weight:

156.253 g/mol

Click to download full resolution via product page

Workflow for Molecular Weight Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.vedantu.com/question-answer/what-is-the-atomic-mass-in-hydrogen-class-11-chemistry-cbse-6075ea1ac4965a2a21f0b98c
https://www.quora.com/What-is-the-atomic-mass-of-hydrogen
https://hobart.k12.in.us/ksms/PeriodicTable/hydrogen.htm
https://hobart.k12.in.us/ksms/PeriodicTable/nitrogen.htm
https://periodic-table.rsc.org/element/7/nitrogen
https://periodic-table.rsc.org/element/7/nitrogen
https://testbook.com/question-answer/what-is-the-atomic-mass-of-nitrogen--63f4a2cf8917b116a63d2df5
https://www.echemi.com/community/what-is-the-atomic-mass-of-sulphur_mjart22040916903_195.html
https://www.quora.com/What-is-the-atomic-mass-of-sulphur
https://www.proprep.com/questions/what-is-the-atomic-mass-of-sulfur-s-and-why-is-it-important-in-biology
https://periodic-table.rsc.org/element/16/sulfur
https://www.benchchem.com/product/b033956#2-amino-4-isopropyl-5-methylthiazole-molecular-weight
https://www.benchchem.com/product/b033956#2-amino-4-isopropyl-5-methylthiazole-molecular-weight
https://www.benchchem.com/product/b033956#2-amino-4-isopropyl-5-methylthiazole-molecular-weight
https://www.benchchem.com/product/b033956#2-amino-4-isopropyl-5-methylthiazole-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b033956?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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